molecular formula C14H15ClN2O2S B8632266 4-Chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2-acetic acid ethyl ester

4-Chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2-acetic acid ethyl ester

Cat. No.: B8632266
M. Wt: 310.8 g/mol
InChI Key: GTFMYWFQVHIDLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2-acetic acid ethyl ester is a useful research compound. Its molecular formula is C14H15ClN2O2S and its molecular weight is 310.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H15ClN2O2S

Molecular Weight

310.8 g/mol

IUPAC Name

ethyl 2-(4-chloro-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)acetate

InChI

InChI=1S/C14H15ClN2O2S/c1-2-19-11(18)7-10-16-13(15)12-8-5-3-4-6-9(8)20-14(12)17-10/h2-7H2,1H3

InChI Key

GTFMYWFQVHIDLV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=NC2=C(C3=C(S2)CCCC3)C(=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The ethyl 2-(4-hydroxy-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)acetate (9 g, 0.03078 mol) and phosphorous oxy-chloride (45 ml) was refluxed for 4 h. After completion of the reaction, it was concentrated under reduced pressure. The resulting residue was cooled to 0° C. To this, ice water (200 ml) was added and stirred for 30 min. Then it was basified with 25% aq. NH4OH solution slowly to pH=8. It was extracted with DCM (250 ml×3). Organic extracts were washed with water followed by brine. The separated organic layer was dried over anhydrous Na2SO4 and concentrated to get crude product. It was purified by column chromatography by using 100-200 mesh silica gel and DCM as eluent to give ethyl 2-(4-chloro-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)acetate as yellow liquid. Yield—(7 g, 73.16%); 1H-NMR: (400 MHz, CDCl3); δ=4.22-4.16 (q, 2H), 4.02 (s, 2H), 3.06 (m, 2H), 2.85-2.84 (m, 2H), 1.93-1.83 (m, 4H), 1.26-1.23 (t, 3H); LC-MS [M+H]=310.9.

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